Cas no 1211157-14-0 (8-(piperazin-1-yl)methylquinoline hydrochloride)

• Product Name: 8-(piperazin-1-yl)methylquinoline hydrochloride
• CAS No: 1211157-14-0
• MF: C₁₄H₁₈ClN₃
• MW: 263.765821933746
• MDL: MFCD13195807
• CID: 5177179
• Update Time: 2025-05-20

8-(piperazin-1-yl)methylquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-(piperazin-1-ylmethyl)quinoline hydrochloride
• 8-(piperazin-1-ylmethyl)quinolinehydrochloride
• 8-[(piperazin-1-yl)methyl]quinoline hydrochloride
• 8-(piperazin-1-yl)methylquinoline hydrochloride

• MDL： MFCD13195807
• Inchi： 1S/C14H17N3.ClH/c1-3-12-5-2-6-16-14(12)13(4-1)11-17-9-7-15-8-10-17;/h1-6,15H,7-11H2;1H
• InChI Key： VFUVSVCCEYCWCB-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2=CC=CC3=CC=CN=C23)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 28.2

Additional information on 8-(piperazin-1-yl)methylquinoline hydrochloride

Introduction to 8-(piperazin-1-yl)methylquinoline hydrochloride (CAS No. 1211157-14-0)

8-(piperazin-1-yl)methylquinoline hydrochloride, identified by its CAS number 1211157-14-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of quinoline derivatives, which have long been recognized for their diverse biological activities and therapeutic potential. The structural integration of a piperazine moiety with a quinoline backbone imparts unique pharmacological properties, making it a valuable scaffold for drug discovery and development.

The quinoline scaffold is renowned for its broad spectrum of biological activities, including antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of a piperazine group at the 8-position of the quinoline ring enhances the compound's solubility and binding affinity to biological targets, thereby improving its pharmacokinetic profile. This modification has been strategically employed in the design of novel therapeutic agents targeting various diseases.

In recent years, 8-(piperazin-1-yl)methylquinoline hydrochloride has garnered attention due to its promising applications in oncology research. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. Specifically, this compound has shown potential in modulating enzymes such as tyrosine kinases and cyclin-dependent kinases, which are critical regulators of cell cycle and apoptosis.

Moreover, the compound's interaction with DNA-binding proteins has been a focal point of investigation. Research indicates that 8-(piperazin-1-yl)methylquinoline hydrochloride can disrupt DNA replication and transcription processes in cancer cells, leading to induced cell death. These findings have opened new avenues for developing targeted therapies against resistant forms of cancer.

The pharmacological profile of 8-(piperazin-1-yl)methylquinoline hydrochloride is further enhanced by its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system (CNS) disorders. Studies have explored its potential in alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate neurotransmitter receptors and reduce oxidative stress has been particularly noted in preclinical models.

From a synthetic chemistry perspective, 8-(piperazin-1-yl)methylquinoline hydrochloride exemplifies the elegance of heterocyclic chemistry. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced catalytic methods and green chemistry principles have been employed to optimize the synthetic pathway, ensuring sustainability and scalability for industrial production.

The compound's stability under various environmental conditions has also been thoroughly evaluated. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to confirm its structural integrity and purity. These studies have provided valuable insights into the compound's behavior under different storage conditions, ensuring its efficacy in pharmaceutical applications.

Regulatory considerations play a crucial role in the development and commercialization of 8-(piperazin-1-yl)methylquinoline hydrochloride. Compliance with Good Manufacturing Practices (GMP) and international pharmacopeial standards ensures that the compound meets stringent quality control measures before reaching clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated rigorous testing protocols to assess its safety and efficacy.

Future directions in research on 8-(piperazin-1-yl)methylquinoline hydrochloride include exploring its potential in combination therapies with other anticancer agents. Preclinical data suggest that synergistic effects can be achieved by co-administering this compound with existing chemotherapeutic drugs, enhancing treatment outcomes for patients with advanced malignancies. Additionally, computational modeling techniques are being employed to predict new derivatives with improved pharmacological properties.

The impact of 8-(piperazin-1-yl)methylquinoline hydrochloride extends beyond oncology research. Its structural features make it a versatile scaffold for developing novel antimicrobial agents against drug-resistant pathogens. Preliminary studies have shown promising results in inhibiting bacterial growth by targeting essential metabolic pathways. This underscores the compound's potential role in addressing emerging infectious diseases.

In conclusion, 8-(piperazin-1-yl)methylquinoline hydrochloride (CAS No. 1211157-14-0) represents a significant advancement in pharmaceutical chemistry with diverse therapeutic applications. Its unique structural features, coupled with promising preclinical results, position it as a key candidate for further development into novel therapeutic agents. Continued research efforts will undoubtedly expand its applications across multiple disease areas, offering hope for improved patient outcomes.